Cas no 2228139-54-4 (N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine)

• Product Name: N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine
• CAS No: 2228139-54-4
• MF: C₇H₁₁F₂N₃O
• MW: 191.17854809761
• CID: 6034804
• PubChem ID: 165868313
• Update Time: 2025-06-14

N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine
• EN300-1969024
• 2228139-54-4
• N-{[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}-N-methylhydroxylamine

• Inchi： 1S/C7H11F2N3O/c1-11-3-5(4-12(2)13)6(10-11)7(8)9/h3,7,13H,4H2,1-2H3
• InChI Key： OISMTZRLGWANDF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CN(C)O)F

Computed Properties

• Exact Mass: 191.08701831g/mol
• Monoisotopic Mass: 191.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.3Ų

Additional information on N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine

Research Brief on N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine (CAS: 2228139-54-4)

N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine (CAS: 2228139-54-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyrazole moieties, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a subject of interest for researchers aiming to develop new therapeutic agents or agrochemical solutions.

The synthesis of N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating further biological evaluation. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

In terms of biological activity, preliminary studies have demonstrated that N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine exhibits notable efficacy as a fungicide. Its mode of action appears to involve inhibition of key enzymatic pathways in fungal pathogens, leading to disrupted cell wall synthesis and growth inhibition. These findings suggest potential applications in crop protection, particularly against resistant fungal strains. Ongoing research is exploring its spectrum of activity and potential synergies with existing agrochemicals.

Beyond agrochemical applications, this compound has also been investigated for its potential in medicinal chemistry. Early-stage studies indicate that it may serve as a precursor or intermediate in the synthesis of bioactive molecules targeting specific disease pathways. For instance, its difluoromethyl group could enhance metabolic stability and bioavailability, making it a valuable scaffold for drug development. Researchers are currently evaluating its pharmacokinetic properties and toxicity profiles to assess its suitability for further pharmaceutical development.

In conclusion, N-{3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethyl}-N-methylhydroxylamine (CAS: 2228139-54-4) represents a versatile and promising compound with applications spanning agrochemicals and pharmaceuticals. Continued research into its synthesis, biological activity, and mechanistic insights will be crucial for unlocking its full potential. This brief highlights the current state of knowledge and underscores the need for further interdisciplinary collaboration to advance its development and application.